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Executive Summary

This application note details the protocol for assessing the efficacy of MM-102, a
peptidomimetic inhibitor of the MLL1 (KMT2A) histone methyltransferase complex, using
Chromatin Immunoprecipitation (ChlP). MLL1 gene translocations (e.g., MLL-AF4, MLL-AF9)
drive aggressive leukemias by aberrantly maintaining H3K4me3 marks at leukemogenic loci
such as HOXA9 and MEIS1. MM-102 functions by disrupting the critical protein-protein
interaction between MLL1 and WDR5, thereby collapsing the complex's enzymatic activity. This
guide provides a self-validating workflow to quantify the reduction of H3K4me3 occupancy at
specific target promoters following MM-102 treatment.

Scientific Background & Mechanism of Action[1][2]
The MLL1-WDR5 Axis

The Mixed Lineage Leukemia 1 (MLL1) protein is a SET-domain histone methyltransferase
responsible for trimethylating Histone H3 at Lysine 4 (H3K4me3), a hallmark of active
transcription. MLL1 enzymatic activity is strictly dependent on the formation of a core complex
involving WDRS5, RbBP5, and Ash2L.
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MM-102 is a high-affinity peptidomimetic that mimics the MLL1 interaction motif, competitively
binding to WDR5 (

nM). By blocking the MLL1-WDRS5 interaction, MM-102 destabilizes the catalytic core, leading
to a specific reduction in H3K4me3 levels at MLL1-dependent loci.

Mechanistic Pathway Diagram[3]
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Figure 1: Mechanism of Action. MM-102 displaces MLL1 from WDRYS5, inhibiting H3K4
trimethylation and silencing leukemic target genes.

Experimental Design

Cell Model Selection

e Primary Model:MV4-11 (ATCC® CRL-9591™). This cell line harbors the MLL-AF4
translocation and is highly sensitive to MLL1 inhibition.

e Secondary Model:MOLM-13 (MLL-AF9).[1]

e Negative Control:K562 (BCR-ABL). These cells are independent of MLL1 fusion proteins for
survival and should show minimal H3K4me3 changes at HOXA9 upon treatment.
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Treatment Conditions

MM-102 requires sufficient time to deplete existing H3K4me3 marks, as histone turnover is not
instantaneous.

e Concentration: 10 uM — 40 uM. (Note: MM-102 has poor cell permeability; higher
concentrations are often required compared to biochemical

).

e Duration: 3 to 7 days.

o Recommendation: Perform a time-course pilot (Day 3 vs. Day 7) at 20 M.

Experimental Groups

Group Treatment Purpose
Vehicle DMSO (0.1%) Baseline H3K4me3 levels.
Low Dose MM-102 (10 uM) Assess dose-dependency.

) Maximal inhibition (monitor for
High Dose MM-102 (40 pM) )
apoptosis).

Detailed ChIP Protocol (Cross-linking)
Phase 1: Cell Fixation and Lysis

Objective: Preserve protein-DNA interactions and release chromatin.

Harvest: Collect

cells per IP condition.

Cross-linking: Add Formaldehyde (16% methanol-free stock) directly to culture medium to a
final concentration of 1%.

Incubation: Rotate for 10 minutes at Room Temperature (RT).

Quenching: Add Glycine to 125 mM final concentration. Rotate 5 min at RT.
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e Wash: Centrifuge (1000 x g, 5 min, 4°C). Wash pellet 2x with cold PBS.

e Lysis: Resuspend pellet in SDS Lysis Buffer (1% SDS, 10 mM EDTA, 50 mM Tris-HCI pH
8.1, + Protease Inhibitors). Incubate 10 min on ice.

o Why SDS? MLL1 targets are often in heterochromatin or dense regions; SDS ensures
efficient solubilization.

Phase 2: Chromatin Fragmentation (Sonication)

Objective: Shear DNA to 200-500 bp fragments.
e Sonication: Use a Bioruptor or probe sonicator.
o Typical Cycle: 30 sec ON / 30 sec OFF for 15-20 cycles at 4°C.

o Validation: Run 5 pL of lysate (reverse cross-linked) on a 1.5% agarose gel to confirm
fragment size (smear should be centered ~300 bp).

 Clarification: Centrifuge at 14,000 x g for 10 min at 4°C. Collect supernatant.

Phase 3: Immunoprecipitation (IP)

Objective: Specific capture of H3K4me3-associated DNA.

Dilution: Dilute chromatin 1:10 in ChIP Dilution Buffer (0.01% SDS, 1.1% Triton X-100, 1.2
mM EDTA, 16.7 mM Tris-HCI pH 8.1, 167 mM NacCl).

o Critical: Reduces SDS concentration to <0.1% to prevent antibody denaturation.

Input Sample: Save 5% of the diluted chromatin as "Input" and store at 4°C.

Antibody Addition: Add ChIP-grade antibodies:
o Target: Anti-H3K4me3 (e.g., Abcam ab8580, CST #9751). Use 2-5 ug per IP.

o Control: Normal Rabbit IgG (Cell Signaling #2729).

Incubation: Rotate overnight at 4°C.
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o Bead Capture: Add 30 pL Protein A/G Magnetic Beads (pre-blocked with BSA/Salmon Sperm
DNA). Rotate 2 hours at 4°C.

Phase 4: Washing and Elution

Objective: Remove non-specific binding.

» Washes: Wash beads sequentially (5 min rotation each, 4°C):

o

1x Low Salt Wash Buffer (150 mM NacCl)

[¢]

1x High Salt Wash Buffer (500 mM NaCl)

[¢]

1x LiCl Wash Buffer (0.25 M LiCl, 1% NP-40, 1% Deoxycholate)

2x TE Buffer

[e]

e Elution: Add 100 pL Elution Buffer (1% SDS, 0.1 M NaHCO3). Vortex gently. Incubate 15 min
at RT. Repeat once and combine eluates (Total 200 pL).

Phase 5: Reverse Cross-linking and Purification

e Decrosslink: Add 8 pL 5M NacCl to eluates and Input. Incubate overnight at 65°C.
o Digestion: Add RNase A (30 min, 37°C) followed by Proteinase K (2h, 45°C).

 Purification: Use a PCR Purification Kit (e.g., Qiagen MinElute) or Phenol:Chloroform
extraction. Elute in 50 pL water.

Data Analysis & Validation
gPCR Primer Design

Design primers for the Promoter regions (TSS + 500 bp) of MLL1 target genes.
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Target Gene Region Significance

Direct MLL1 target;

HOXA9 Promoter
downregulated by MM-102.
Direct MLL1 target;
MEIS1 Promoter
downregulated by MM-102.
Negative Control; H3K4me3
GAPDH Promoter ]
should remain stable.
) Background Control; should
Gene Desert Intergenic

show no enrichment.

Calculation (Percent Input Method)

Normalize ChIP signal to the Input DNA to account for chromatin amount variations.

Note: If Input was 5%, Dilution Factor is 20, so

Workflow Diagram
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Figure 2: Step-by-step ChIP workflow for MM-102 validation.

Expected Results & Troubleshooting

Expected Outcomes|3]
¢ Vehicle Control: High H3K4me3 enrichment at HOXA9 and MEIS1 (>1% Input).

¢ MM-102 Treatment: Significant reduction (>50%) in H3K4me3 signal at HOXA9 and MEIS1.
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Troubleshooting Guide

Issue Possible Cause Solution

Global Specificity: Minimal change in H3K4me3 at housekeeping genes (GAPDH),
demonstrating that MM-102 specifically inhibits the MLL1-mediated subset of H3K4
methylation, rather than global SET1 activity.

Reduce sonication cycles;

Low Enrichment Over-sonication )
check fragment size.
) ) o ) Extend treatment to 7 days; H3
No Reduction with Drug Insufficient treatment time )
turnover is slow.
) ) Ensure buffers are fresh;
High Background Inadequate washing ) ]
increase wash times.
o , Check cell viability. If <70%,
Global H3K4me3 Loss Toxicity/Apoptosis )
reduce drug concentration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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